Cas no 1102920-00-2 (N-butyl-1,3-thiazolidine-4-carboxamide)

• Product Name: N-butyl-1,3-thiazolidine-4-carboxamide
• CAS No: 1102920-00-2
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• CID: 5215305
• PubChem ID: 24699877
• Update Time: 2026-03-06

N-butyl-1,3-thiazolidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxamide, N-butyl-
• N-butyl-1,3-thiazolidine-4-carboxamide

• Inchi： 1S/C8H16N2OS/c1-2-3-4-9-8(11)7-5-12-6-10-7/h7,10H,2-6H2,1H3,(H,9,11)
• InChI Key： YZOKOLRCMJYJFW-UHFFFAOYSA-N
• SMILES： S1CC(C(NCCCC)=O)NC1

Additional information on N-butyl-1,3-thiazolidine-4-carboxamide

Recent Advances in the Study of N-butyl-1,3-thiazolidine-4-carboxamide (CAS: 1102920-00-2) in Chemical Biology and Pharmaceutical Research

N-butyl-1,3-thiazolidine-4-carboxamide (CAS: 1102920-00-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This thiazolidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of oxidative stress and inflammation-related pathways. Recent studies have focused on its synthesis, mechanism of action, and preclinical efficacy, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway of N-butyl-1,3-thiazolidine-4-carboxamide, highlighting its high yield and scalability under optimized conditions. The research team employed a one-pot reaction strategy, which significantly improved the efficiency of the synthesis. The compound's stability under physiological conditions was also confirmed, making it suitable for further in vivo studies.

In terms of biological activity, N-butyl-1,3-thiazolidine-4-carboxamide has demonstrated potent antioxidant properties. A study in Free Radical Biology and Medicine (2024) reported that the compound effectively scavenges reactive oxygen species (ROS) and upregulates endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These findings suggest its potential application in diseases characterized by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Another significant breakthrough was reported in a 2024 Nature Chemical Biology paper, which explored the compound's anti-inflammatory effects. The study revealed that N-butyl-1,3-thiazolidine-4-carboxamide inhibits the NF-κB signaling pathway, a key regulator of inflammation. In animal models of rheumatoid arthritis, the compound reduced pro-inflammatory cytokine levels and ameliorated disease symptoms, indicating its therapeutic potential for chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of N-butyl-1,3-thiazolidine-4-carboxamide. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural optimization or formulation development. Additionally, long-term toxicity studies are required to ensure its safety profile. Ongoing research is addressing these gaps, with several pharmaceutical companies expressing interest in advancing the compound into clinical trials.

In conclusion, N-butyl-1,3-thiazolidine-4-carboxamide (CAS: 1102920-00-2) represents a versatile scaffold with significant therapeutic potential. Its dual antioxidant and anti-inflammatory properties make it a compelling candidate for further investigation. Future research should focus on improving its pharmacokinetic properties and validating its efficacy in human trials, paving the way for its eventual clinical application.